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Executive Summary

The landscape of polymer additives is undergoing a significant transformation, driven by
regulatory scrutiny and consumer demand for safer materials. Traditional phthalate plasticizers,
particularly di(2-ethylhexyl) phthalate (DEHP), have faced restrictions due to concerns over
their potential endocrine-disrupting properties.[1][2][3][4] This has spurred the development and
adoption of alternative plasticizers, among which esters of 1,2-Cyclohexanedicarboxylic acid
have emerged as leading candidates. The most prominent member of this class, 1,2-
Cyclohexane dicarboxylic acid diisononyl ester (DINCH), is now widely used in sensitive
applications such as medical devices, toys, and food packaging.[2][3][5] This technical guide
provides a comparative study of these next-generation plasticizers, focusing on their synthesis,
mechanism of action, performance characteristics, and toxicological profiles, supported by
detailed experimental protocols and quantitative data.

Introduction to 1,2-Cyclohexanedicarboxylic Acid
Plasticizers

Plasticizers are additives that increase the flexibility, workability, and durability of polymeric
materials, most notably polyvinyl chloride (PVC).[6][7] They function by embedding themselves
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between the polymer chains, reducing intermolecular forces and lowering the glass transition
temperature (Tg).[6][7] For decades, phthalate esters were the industry standard. However,
their tendency to migrate from the polymer matrix and their classification as potential endocrine
disruptors have necessitated the search for safer alternatives.[2][4]

Esters of 1,2-Cyclohexanedicarboxylic acid, such as DINCH, are non-phthalate plasticizers
developed specifically for applications with close human contact.[5][8] They are produced by
the hydrogenation of the corresponding phthalate esters, which saturates the aromatic ring and
alters the molecule's toxicological and physical properties.[8] This structural modification results
in a favorable safety profile while maintaining excellent plasticizing performance.[8][9]

Synthesis and Mechanism of Action
Synthesis Pathway

The primary industrial route for producing 1,2-Cyclohexanedicarboxylic acid esters is the
catalytic hydrogenation of their phthalate analogues. For example, Diisononyl Phthalate (DINP)
is converted to Diisononyl 1,2-cyclohexanedicarboxylate (DINCH).[8][10] This process involves
reacting the phthalate ester with hydrogen gas in the presence of a catalyst, typically a noble
metal like rhodium or ruthenium, under controlled temperature and pressure.
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Caption: Synthesis of DINCH via catalytic hydrogenation of DINP.
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Mechanism of Plasticization

At a molecular level, plasticizers function by disrupting the rigid structure of the polymer matrix.
The plasticizer molecules, which are smaller than the polymer chains, intersperse themselves
between the long PVC chains. This increases the "free volume" within the material, allowing the
polymer chains to slide past one another more easily when a force is applied.[6][11] This
increased molecular mobility manifests as enhanced flexibility, reduced hardness, and a lower
glass transition temperature (Tg). The effectiveness of a plasticizer is largely dependent on its
compatibility with the polymer, which is influenced by factors like molecular size, polarity, and

structure.[6]
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Caption: Molecular mechanism of PVC plasticization.

Comparative Performance Data

The performance of plasticizers is evaluated based on their effect on the mechanical and
thermal properties of the polymer, as well as their permanence (i.e., resistance to migration).
The following tables summarize comparative data for DINCH against the traditional phthalate
DEHP and another common non-phthalate alternative, DEHT (Di(2-ethylhexyl) terephthalate).
Data is typically for PVC formulations with plasticizer content around 40-60 phr (parts per
hundred resin).

ble 1: Mechanical ies of Plasticized PVC

Test
Property DEHP DINCH DEHT Unit
Method
Tensile
ASTM D638 20-24 22 - 26 23-27 MPa
Strength
Elongation at
ASTM D638 300 - 350 320 - 380 280 - 330 %
Break
100%
ASTM D638 9-11 10-12 11 -13 MPa
Modulus
Hardness ASTM D2240 75-85 80-90 82-92 Shore A

Note: Values are typical ranges and can vary with specific formulations.

Table 2: Thermal and Migration Properties
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Test
Property DEHP DINCH DEHT Unit
Method
Glass
Transition ASTM D3418 -35to -45 -40 to -50 -45 to -55 °C
Temp. (Tg)
Volatility
_ ASTM D1203 15-25 08-1.2 07-11 %
(Weight Loss)
Migration into
ASTM D1239 15-20 8-12 7-11 % Wt. Loss
Hexane
Migration into
ASTM D1239 4-6 1-2 1-2 % WHt. Loss

oil

Note: Lower values for volatility and migration indicate better permanence.

Experimental Protocols

Detailed and standardized methodologies are crucial for the accurate comparison of plasticizer

performance.

Preparation of Plasticized PVC Sheets

Compounding: Dry blend PVC resin (e.g., K-value 67-70), plasticizer (at the desired phr),
thermal stabilizer (e.g., Ca/Zn stearate, 2-3 phr), and lubricant (e.g., stearic acid, 0.5 phr) in
a high-speed mixer.

Milling: Process the compound on a two-roll mill at a temperature of 160-170°C for 5-10
minutes until a homogeneous sheet is formed.

Molding: Press the milled sheet in a hydraulic press at 170-180°C under a pressure of 10-15
MPa for 5 minutes, followed by cool pressing for 5 minutes to create a plaque of uniform
thickness (e.g., 1-2 mm).

Conditioning: Condition the molded sheets at 23 + 2°C and 50 £ 5% relative humidity for at
least 24 hours before testing, as per ASTM D618.
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Mechanical Properties Testing

e Protocol: ASTM D638 - "Standard Test Method for Tensile Properties of Plastics”
o Apparatus: Universal Testing Machine (UTM) with a suitable load cell.
e Specimen: Die-cut dumbbell-shaped specimens (Type IV) from the conditioned sheets.

e Procedure:

[¢]

Measure the width and thickness of the narrow section of the specimen.

[e]

Mount the specimen in the grips of the UTM.

o

Apply a tensile load at a constant crosshead speed (e.g., 50 mm/min).

[¢]

Record the load and elongation until the specimen fractures.
» Calculations:
o Tensile Strength (MPa): Maximum load / Original cross-sectional area.

o Elongation at Break (%): (Final length - Initial length) / Initial length * 100.

Thermal Analysis

e Protocol 1: ASTM D3418 - "Standard Test Method for Transition Temperatures and
Enthalpies of Fusion and Crystallization of Polymers by Differential Scanning Calorimetry
(DSC)"

e Purpose: To determine the Glass Transition Temperature (Tg).
e Procedure:
o Asmall sample (5-10 mg) is sealed in an aluminum pan.

o The sample is heated to a temperature above its processing temperature (e.g., 200°C) to
erase thermal history.
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o Itis then cooled at a controlled rate (e.g., 10°C/min) to below its expected Tg (e.g., -80°C).

o A second heating scan is performed at the same rate, and the Tg is determined from the
inflection point in the heat flow curve.[12][13]

e Protocol 2: ASTM E1131 - "Standard Test Method for Compositional Analysis by
Thermogravimetry"

e Purpose: To assess thermal stability and volatility.
e Procedure:
o Asample (10-20 mg) is placed in the TGA furnace.

o The sample is heated at a constant rate (e.g., 10°C/min) in a controlled atmosphere (e.qg.,
nitrogen or air).[14]

o The weight of the sample is recorded as a function of temperature. The temperature at
which significant weight loss begins is an indicator of thermal stability.

Migration Resistance Testing

e Protocol: ASTM D1239 - "Standard Test Method for Resistance of Plastic Films to Extraction
by Chemicals"

e Purpose: To measure the amount of plasticizer that leaches out into a liquid.

e Procedure:

[¢]

Cut a precisely sized specimen (e.g., 50 x 50 mm) and record its initial weight (W1).

o Immerse the specimen completely in the test liquid (e.qg., distilled water, n-hexane, olive
oil) in a sealed container.[15][16]

o Maintain at a specified temperature (e.g., 23°C or 60°C) for a set duration (e.g., 24 hours).

o Remove the specimen, gently wipe it dry, and condition it to allow any absorbed solvent to
evaporate.
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o Record the final weight (W2).

¢ Calculation:

o Percent Weight Loss (%): [(W1 - W2) / W1] * 100.
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Caption: General workflow for comparative evaluation of plasticizers.

Toxicological Profile

A key driver for the adoption of 1,2-Cyclohexanedicarboxylic acid plasticizers is their
favorable toxicological profile compared to many ortho-phthalates.

e Reproductive and Developmental Toxicity: Extensive studies on DINCH have shown no
evidence of the reproductive or developmental toxicity that has been a primary concern for
DEHP.[8][9] Unlike DEHP, DINCH does not appear to cause testicular toxicity in animal
studies.[9]

e Endocrine Disruption: DINCH is not considered an endocrine disruptor.[17][9] While some
recent in-vitro studies suggest that DINCH might affect lipid metabolism, the overall weight of
evidence from regulatory bodies indicates a lack of endocrine-disrupting properties relevant
to human health at typical exposure levels.[18][19]

o General Toxicity: The acute toxicity of DINCH is very low.[20] In repeated-dose studies in
animals, the target organs identified at high doses were the liver, kidney, and thyroid, but
these effects were often associated with metabolic processes specific to the animal models
and considered to have a threshold.[9]

o Metabolism: When ingested, DINCH is rapidly metabolized and excreted.[20] Its metabolites
can be used as biomarkers to monitor human exposure.[8][21] Studies have shown that
while human exposure to DINCH is widespread, the levels are generally much lower than for
legacy phthalates.[2][8]

Applications in Sensitive Industries

The combination of good plasticizing performance and a strong safety profile makes DINCH
and related compounds ideal for use in sensitive applications where human contact is direct
and prolonged.

o Medical Devices: Used in IV bags, tubing, catheters, and other flexible PVC medical
products as a replacement for DEHP.[1][3][17][5]
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e Toys and Childcare Articles: Widely used to ensure the safety of toys, teething rings, and
other items for children.[2][3][17][5]

e Food Contact Materials: Approved for use in food packaging films, seals, and tubing, owing
to its very low migration rate into fatty and aqueous foods.[3][5]

o Other Applications: Also found in flooring, wall coverings, adhesives, and sealants where low
emissions and safety are desired.[5][22]

Conclusion

Plasticizers derived from 1,2-Cyclohexanedicarboxylic acid, led by DINCH, represent a
significant advancement in polymer additive technology. They offer a technically robust and
toxicologically sound alternative to traditional ortho-phthalates. Their performance in terms of
mechanical properties, thermal stability, and permanence is comparable, and often superior, to
that of DEHP. For researchers and professionals in fields like drug development, where the
safety and integrity of materials are paramount, these plasticizers provide a reliable solution for
formulating flexible polymers that meet stringent regulatory and safety standards. The
continued study and development of such alternatives are crucial for advancing material safety
and sustainability in science and industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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